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Compound of Interest

Compound Name: Methyl benzilate

cat. No.: B031804

An In-depth Technical Guide to Methyl Benzilate

This guide provides a comprehensive overview of the chemical structure, formula, properties,
and synthesis of methyl benzilate, targeted at researchers, scientists, and professionals in
drug development.

Chemical Identity

Methyl benzilate is an ester of benzilic acid and methanol. Its IUPAC name is methyl 2-
hydroxy-2,2-diphenylacetate.[1][2] It is also known by other names such as methyl
diphenylglycolate and benzilic acid, methyl ester.[1][2]

Chemical Formula: CisH1403[1][2]
Molecular Weight: 242.27 g/mol [2]
CAS Registry Number: 76-89-1[1][2][3]

Below is a diagram representing the logical relationship of its identifiers.
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Chemical Identifiers for Methyl Benzilate

Physicochemical Properties

The key physicochemical properties of methyl benzilate are summarized in the table below.

Property Value Reference

White to light yellow powder or

Appearance

crystals
Melting Point 73-77 °C [3114]
Boiling Point 187 °C at 13 mmHg [4]

N Soluble in methanol, insoluble

Solubility , [4]

In water
Vapor Pressure 0.000134 mmHg at 25°C [4]
pKa 11.38 + 0.29 (Predicted) [4]

Synthesis of Methyl Benzilate

Methyl benzilate is commonly synthesized via the esterification of benzilic acid with methanol,
catalyzed by an acid such as sulfuric acid.
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Experimental Protocol: Esterification of Benzilic Acid

This protocol is based on a general procedure for ester synthesis.[5]
Materials:

¢ Benzilic acid (80 mmol)

o Methanol (90 mmol)

o Acetonitrile (162 mmol)

o Concentrated Sulfuric Acid (98%, 94 mmol, 5 mL)
e 20% Sodium Carbonate solution

e Dichloromethane (CH2Cl2)

e Anhydrous Sodium Sulfate

o Water

Procedure:

o To a well-stirred mixture of benzilic acid, methanol, and acetonitrile, slowly add concentrated
sulfuric acid at room temperature.

o Heat the mixture to 80-85 °C and maintain this temperature for 16-18 hours.
 After the reaction is complete, cool the mixture to room temperature.

» Neutralize the excess acid by adding 20% sodium carbonate solution (100 mL).
o Extract the product into dichloromethane (2 x 50 mL).

o Combine the organic layers and wash with water (100 mL).

o Dry the organic layer over anhydrous sodium sulfate.
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» Concentrate the solution under reduced pressure to obtain the crude methyl benzilate.

« If necessary, purify the product by silica gel chromatography using a mixture of ethyl acetate
and petroleum ether (1:9) as the eluent.

The following diagram illustrates the workflow for the synthesis of methyl benzilate.
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Workflow for the Synthesis of Methyl Benzilate
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Analytical Data

The characterization of methyl benzilate is typically performed using various spectroscopic
methods. The National Institute of Standards and Technology (NIST) provides spectral data for
this compound, including:

Infrared (IR) Spectroscopy[1][6]

Mass Spectrometry (Electron lonization)[6]

Gas Chromatography[6]

1H and 3C Nuclear Magnetic Resonance (NMR) Spectroscopy[2]

Applications in Drug Development

Methyl benzilate serves as a key intermediate in the synthesis of various pharmaceutical
compounds.[7] A notable application is in the preparation of 3-quinuclidinyl benzilate, a potent
anticholinergic agent.[8] The synthesis involves the transesterification of methyl benzilate with
3-quinuclidinol.

Role as a Chemical Precursor

As a chemical intermediate, methyl benzilate's primary role is to act as a building block for
more complex molecules. There is no significant body of research indicating its direct
involvement in biological signaling pathways. Its utility lies in its chemical reactivity to form
other target compounds.

The following diagram illustrates the logical relationship of methyl benzilate as a precursor.
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Methyl Benzilate as a Chemical Precursor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl benzilate chemical structure and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031804#methyl-benzilate-chemical-structure-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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